1-(5-methylthiophene-2-carbonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine

• IUPAC Name: (5-methylthiophen-2-yl)-[4-(triazol-1-yl)piperidin-1-yl]methanone
• InChI: InChI=1S/C13H16N4OS/c1-10-2-3-12(19-10)13(18)16-7-4-11(5-8-16)17-9-6-14-15-17/h2-3,6,9,11H,4-5,7-8H2,1H3
• InChI Key: LULMGHLOOBGJRD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C(=O)N2CCC(CC2)N3C=CN=N3
• Molecular Formula: C13H16N4OS
• Molecular Weight: 276.36 g/mol

Description

1-(5-Methylthiophene-2-carbonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine, also known as 5MT-2CP, is an organic compound that has been studied for its various biochemical and physiological effects. It is a heterocyclic molecule composed of a 5-methylthiophene ring, a 2-carbonyl group, and a 1H-1,2,3-triazol-1-yl group. 5MT-2CP has been found to have many potential applications in scientific research, including in drug design and drug delivery.

Scientific Research Applications

1-(5-methylthiophene-2-carbonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine has been studied for its potential applications in scientific research. It has been found to act as a ligand in various biochemical and physiological processes, including in drug design and drug delivery. This compound has also been studied as a potential inhibitor of various enzymes, including cytochrome P450 enzymes, which are involved in the metabolism of drugs. Additionally, this compound has been studied for its potential use in the synthesis of other organic compounds, such as peptides and nucleosides.

Mechanism of Action

The mechanism of action of 1-(5-methylthiophene-2-carbonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine is not yet fully understood. However, it is believed that this compound binds to specific receptors in the body, resulting in changes in biochemical and physiological processes. For example, it has been found to bind to cytochrome P450 enzymes, which are involved in the metabolism of drugs. Additionally, this compound has been found to interact with various proteins, such as G-protein coupled receptors, which are involved in the regulation of various cellular functions.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. It has been found to act as an inhibitor of cytochrome P450 enzymes, which are involved in the metabolism of drugs. Additionally, this compound has been found to act as a ligand for various proteins, including G-protein coupled receptors, which are involved in the regulation of various cellular functions. This compound has also been found to inhibit the activity of various enzymes, including proteases and lipases.

Advantages and Limitations for Lab Experiments

The use of 1-(5-methylthiophene-2-carbonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine in laboratory experiments has several advantages. It is relatively stable and has a low toxicity, which makes it safe for use in laboratory experiments. Additionally, this compound has been found to have a wide range of applications in scientific research, including in drug design and drug delivery. However, this compound also has several limitations. For example, it is not soluble in water, making it difficult to use in aqueous solutions. Additionally, it is not as widely available as other organic compounds, making it more difficult to obtain.

Future Directions

There are several potential future directions for the research and development of 1-(5-methylthiophene-2-carbonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine. One potential direction is to further study its mechanism of action and its biochemical and physiological effects. Additionally, further research could be conducted to explore the potential applications of this compound in drug design and drug delivery. Additionally, further research could be conducted to explore the potential use of this compound in the synthesis of other organic compounds, such as peptides and nucleosides. Finally, further research could be conducted to explore the potential use of this compound in the development of new therapeutic agents.

Synthesis Methods

1-(5-methylthiophene-2-carbonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine can be synthesized through a variety of methods. One method involves the reaction of 5-methylthiophene-2-carboxylic acid and 1H-1,2,3-triazol-1-yl piperidine in the presence of a base and a solvent. This reaction yields this compound as the main product. Other methods of synthesis include the use of a palladium catalyst, the reaction of 5-methylthiophene-2-carboxylic acid with a halogenated amine, and the reaction of 5-methylthiophene-2-carboxylic acid with a nitrile.